3-(2,4-Difluorobenzoyl)-4-methylpyridine

• IUPAC Name: (2,4-difluorophenyl)-(4-methylpyridin-3-yl)methanone
• InChI: InChI=1S/C13H9F2NO/c1-8-4-5-16-7-11(8)13(17)10-3-2-9(14)6-12(10)15/h2-7H,1H3
• InChI Key: VEXZQIOVEJKKEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)C(=O)C2=C(C=C(C=C2)F)F
• Molecular Formula: C13H9F2NO
• Molecular Weight: 233.21 g/mol
• CAS No.: 1187168-90-6

Description

3-(2,4-Difluorobenzoyl)-4-methylpyridine is a useful research compound. Its molecular formula is C13H9F2NO and its molecular weight is 233.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. Supramolecular Chemistry and Crystal Structures

The compound has been investigated for its role in forming supramolecular structures. For example, studies have shown the formation of lanthanide ternary complexes with related compounds, highlighting the ability of such compounds to engage in complex crystal structures and potentially serve as frameworks for further chemical developments. These structures have been characterized through various techniques such as single-crystal X-ray diffraction, elemental analysis, and thermoanalysis, demonstrating the intricate interactions and bonding within these complexes (Du, Ren, & Zhang, 2020).

2. Molecular Salts Formation and Hydrogen Bonding

The compound and its derivatives are involved in the formation of molecular salts through proton transfer processes. The structures formed are stabilized by extensive hydrogen bonding and other non-covalent interactions, leading to the formation of 1D to 3D framework structures. This property is crucial for the development of various chemical applications, including the design of materials with specific structural and bonding characteristics (Khalib et al., 2014).

3. Photophysical Characterization

Compounds structurally similar to 3-(2,4-Difluorobenzoyl)-4-methylpyridine have been synthesized and characterized, revealing interesting photophysical properties. For instance, derivatives have been used to study the emission quantum yields in solid-state, demonstrating the compound's potential in photophysical applications. The fluorescence features and the impact of molecular arrangement in the lattice or co-crystallization on emission properties highlight its relevance in materials science and optoelectronic applications (Grepioni et al., 2015).

4. Synthesis and Structural Analysis

The compound's derivatives have been a subject of synthesis and detailed structural analysis. Studies include the synthesis of related molecular structures and the comprehensive analysis of their crystal and molecular structure through techniques like X-ray diffraction and NMR spectroscopy. These analyses provide deep insights into the molecular geometry, electronic structure, and the nature of bonding within these compounds, laying a foundation for their application in various fields of chemistry (Thornton & Jarman, 1990).